Cas no 883544-70-5 (3-(2-Aminoethyl)-5-methoxy-1-methyl-1H-indole-2-carboxylic acid)

3-(2-Aminoethyl)-5-methoxy-1-methyl-1H-indole-2-carboxylic acid is a specialized indole derivative with a functionalized ethylamine side chain and a methoxy-substituted aromatic core. Its structural features, including the carboxylic acid and aminoethyl moieties, make it a versatile intermediate for pharmaceutical and biochemical research, particularly in the synthesis of bioactive compounds. The methoxy and methyl groups enhance its stability and reactivity, facilitating selective modifications. This compound is valuable for developing serotonin-related analogs or enzyme inhibitors due to its indole scaffold. High purity and well-defined stereochemistry ensure reproducibility in synthetic applications. Suitable for controlled reactions, it serves as a key building block in medicinal chemistry and drug discovery.
3-(2-Aminoethyl)-5-methoxy-1-methyl-1H-indole-2-carboxylic acid structure
883544-70-5 structure
Product Name:3-(2-Aminoethyl)-5-methoxy-1-methyl-1H-indole-2-carboxylic acid
CAS No:883544-70-5
MF:C13H16N2O3
MW:248.277743339539
MDL:MFCD07186447
CID:3031092
PubChem ID:3159696
Update Time:2025-06-07

3-(2-Aminoethyl)-5-methoxy-1-methyl-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(2-氨基乙基)-5-甲氧基-1-甲基-1H-2-吲哚甲酸
    • 3-(2-Amino-ethyl)-5-methoxy-1-methyl-1H-indole-2-carboxylic acid
    • 3-(2-aminoethyl)-5-methoxy-1-methyl-1H-indole-2-carboxylic acid
    • 3-(2-aminoethyl)-5-methoxy-1-methylindole-2-carboxylic acid
    • 1H-indole-2-carboxylic acid, 3-(2-aminoethyl)-5-methoxy-1-methyl-
    • 3-(2-aminoethyl)-5-methoxy-1-methyl-1H-indole-2-carboxylicacid
    • LS-04999
    • SR-01000325162-1
    • ALBB-016053
    • AKOS000303264
    • SR-01000325162
    • 883544-70-5
    • CS-0359440
    • 3-(2-Aminoethyl)-5-methoxy-1-methyl-1H-indole-2-carboxylic acid
    • MDL: MFCD07186447
    • Inchi: 1S/C13H16N2O3/c1-15-11-4-3-8(18-2)7-10(11)9(5-6-14)12(15)13(16)17/h3-4,7H,5-6,14H2,1-2H3,(H,16,17)
    • InChI Key: QWQHKPKFCGPLLI-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC2=C(C=1)C(CCN)=C(C(=O)O)N2C

Computed Properties

  • Exact Mass: 248.11609238Da
  • Monoisotopic Mass: 248.11609238Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 311
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.1
  • Topological Polar Surface Area: 77.5

3-(2-Aminoethyl)-5-methoxy-1-methyl-1H-indole-2-carboxylic acid Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

3-(2-Aminoethyl)-5-methoxy-1-methyl-1H-indole-2-carboxylic acid Pricemore >>

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Additional information on 3-(2-Aminoethyl)-5-methoxy-1-methyl-1H-indole-2-carboxylic acid

Comprehensive Overview of 3-(2-Aminoethyl)-5-methoxy-1-methyl-1H-indole-2-carboxylic acid (CAS No. 883544-70-5)

The compound 3-(2-Aminoethyl)-5-methoxy-1-methyl-1H-indole-2-carboxylic acid (CAS No. 883544-70-5) is a structurally unique indole derivative that has garnered significant attention in pharmaceutical and biochemical research. With its indole core and functionalized side chains, this molecule serves as a versatile intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in neurological studies and drug discovery, given its structural similarity to naturally occurring neurotransmitters.

In recent years, the demand for specialty chemicals like 3-(2-Aminoethyl)-5-methoxy-1-methyl-1H-indole-2-carboxylic acid has surged, driven by advancements in precision medicine and high-throughput screening. This compound's carboxylic acid and aminoethyl moieties make it a valuable building block for designing small-molecule inhibitors and receptor modulators. Its methoxy group further enhances its solubility and bioavailability, critical factors in modern drug development.

One of the most frequently searched questions about this compound revolves around its synthetic pathways and industrial-scale production. Optimizing the synthesis of CAS No. 883544-70-5 remains a hot topic, with researchers exploring greener methodologies such as catalytic hydrogenation and microwave-assisted reactions. These approaches align with the growing emphasis on sustainable chemistry and reduced environmental impact in the pharmaceutical industry.

The pharmacological profile of 3-(2-Aminoethyl)-5-methoxy-1-methyl-1H-indole-2-carboxylic acid is another area of intense investigation. Preliminary studies suggest its potential role in modulating serotonergic pathways, which could have implications for treating mood disorders. However, rigorous in vitro and in vivo studies are still needed to validate these hypotheses. This aligns with the broader trend of repurposing indole derivatives for central nervous system (CNS) therapeutics.

From a commercial perspective, the global market for fine chemicals like CAS No. 883544-70-5 is expanding rapidly. Suppliers are increasingly focusing on high-purity grades to meet the stringent requirements of GMP-compliant manufacturing. This shift reflects the industry's prioritization of quality control and regulatory compliance, particularly in the wake of heightened scrutiny by agencies like the FDA and EMA.

In analytical chemistry, the characterization of 3-(2-Aminoethyl)-5-methoxy-1-methyl-1H-indole-2-carboxylic acid typically involves advanced techniques such as HPLC-MS and NMR spectroscopy. These methods are crucial for verifying the compound's structural integrity and purity, which are paramount in both research and industrial settings. The rise of AI-driven analytical tools has further streamlined this process, enabling faster and more accurate quality assessments.

Looking ahead, the future of CAS No. 883544-70-5 appears promising, with potential applications extending beyond traditional pharmaceuticals. Its unique structure makes it a candidate for developing fluorescent probes and bioconjugates, which are increasingly used in diagnostic imaging and targeted drug delivery. As the scientific community continues to explore the frontiers of molecular design, compounds like this will undoubtedly play a pivotal role in shaping the next generation of therapeutic and diagnostic innovations.

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